Cas no 353754-96-8 (1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol)
1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,[6-[bis(4-methoxyphenyl)phenylmethoxy]-5-[[bis(4-methoxyphenyl)phenylmethoxy]methyl]hexyl]-,9H-fluoren-9-ylmethyl ester (9CI)
- 1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol
- 9H-fluoren-9-ylmethyl N-[6-[bis(4-methoxyphenyl)-phenylmethoxy]-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]hexyl]carbamate
- Carbamic acid,[6-[bis(4-methoxyphenyl)phenylmethoxy]-5-[[bis(4-methoxyphenyl)phenylmethoxy]met...
- Carbamic acid,[6-[bis(4-methoxyphenyl)phenylmethoxy]-5-[[bis(4-methoxyphenyl)phenylmethoxy]methyl]hexyl]-,9H-fluoren-9-ylmeth
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- Inchi: InChI=1S/C64H63NO8/c1-67-53-34-26-49(27-35-53)63(47-18-7-5-8-19-47,50-28-36-54(68-2)37-29-50)72-43-46(17-15-16-42-65-62(66)71-45-61-59-24-13-11-22-57(59)58-23-12-14-25-60(58)61)44-73-64(48-20-9-6-10-21-48,51-30-38-55(69-3)39-31-51)52-32-40-56(70-4)41-33-52/h5-14,18-41,46,61H,15-17,42-45H2,1-4H3,(H,65,66)
- InChI Key: BWJZXKXNQAKCKH-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)CC(COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)CCCCNC(=O)OCC1C2=CC=CC=C2C2=CC=CC=C12
Computed Properties
- Exact Mass: 973.45500
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 73
- Rotatable Bond Count: 24
- Complexity: 1420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 13.3
Experimental Properties
- Density: 1.171
- Refractive Index: 1.604
- Stability/Shelf Life: Store in Freezer
- PSA: 97.20000
- LogP: 13.56780
1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B429600-50mg |
1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol |
353754-96-8 | 50mg |
$ 104.00 | 2023-04-18 | ||
| TRC | B429600-100mg |
1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol |
353754-96-8 | 100mg |
$ 150.00 | 2023-04-18 | ||
| TRC | B429600-250mg |
1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol |
353754-96-8 | 250mg |
$ 345.00 | 2023-04-18 | ||
| TRC | B429600-500mg |
1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol |
353754-96-8 | 500mg |
$ 666.00 | 2023-04-18 | ||
| TRC | B429600-1g |
1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol |
353754-96-8 | 1g |
$ 1171.00 | 2023-04-18 |
1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol
Research Briefing on 1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol (CAS: 353754-96-8)
The compound 1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol (CAS: 353754-96-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in oligonucleotide synthesis and drug development. This briefing provides an overview of the latest research findings, methodologies, and potential implications of this compound in advancing therapeutic strategies.
Recent studies have highlighted the role of 1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol as a critical intermediate in the synthesis of modified nucleic acids. Its unique structure, featuring both dimethoxytrityl (DMT) and fluorenylmethyloxycarbonyl (Fmoc) protecting groups, enables precise control over the assembly of oligonucleotides with tailored functionalities. Researchers have leveraged this compound to develop novel antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs) with enhanced stability and target specificity.
One of the key advancements in the application of this compound is its use in solid-phase oligonucleotide synthesis (SPOS). The DMT and Fmoc groups facilitate stepwise elongation and deprotection, ensuring high yields and purity of the final product. Recent publications have demonstrated its efficacy in producing phosphorothioate-modified oligonucleotides, which exhibit improved nuclease resistance and pharmacokinetic properties. These modifications are particularly valuable in the development of RNA-based therapeutics for genetic disorders and viral infections.
In addition to its role in oligonucleotide synthesis, 1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol has been explored as a building block for the construction of dendrimers and other nanostructured materials. Its multifunctional design allows for the incorporation of various bioactive moieties, enabling the creation of targeted drug delivery systems. For instance, researchers have successfully conjugated this compound with tumor-specific ligands to develop nanocarriers for precision oncology applications.
Despite its promising potential, challenges remain in optimizing the scalability and cost-effectiveness of synthetic routes for this compound. Recent efforts have focused on streamlining the production process through innovative catalytic strategies and green chemistry principles. These developments are expected to lower barriers to large-scale manufacturing and broaden the accessibility of this valuable reagent.
In conclusion, 1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol (CAS: 353754-96-8) represents a pivotal tool in modern chemical biology and pharmaceutical research. Its applications in oligonucleotide synthesis, drug delivery, and nanotechnology underscore its versatility and importance. Continued research and technological advancements will further unlock its potential, paving the way for groundbreaking therapies and diagnostic tools.
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